N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C22H21F3N2O3/c1-4-11-27-17-12-14(9-10-18(17)30-13-21(2,3)20(27)29)26-19(28)15-7-5-6-8-16(15)22(23,24)25/h4-10,12H,1,11,13H2,2-3H3,(H,26,28)
• InChI Key: GNYATQOKYZLVBV-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3C(F)(F)F)N(C1=O)CC=C)C
• Molecular Formula: C22H21F3N2O3
• Molecular Weight: 418.4 g/mol
• CAS No.: 921545-84-8

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C22H21F3N2O3 and its molecular weight is 418.416. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Design and Synthesis of Novel Therapeutic Agents

Chemical compounds with intricate structures similar to N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-(trifluoromethyl)benzamide often find application in the design and synthesis of novel therapeutic agents. For example, researchers have developed a range of benzoxazole and benzodiazepine derivatives exhibiting promising antibacterial and antimicrobial activities. These compounds have been evaluated for their effectiveness against various bacterial strains, indicating the potential for developing new antibiotics and antimicrobial agents to combat resistant pathogens (Wade et al., 1983).

Development of New Materials

Compounds with complex structures are also instrumental in the development of new materials with unique properties. For instance, benzoxazine monomers containing allyl groups have been synthesized and shown to form thermosets with excellent thermomechanical properties, demonstrating their potential for creating high-performance materials for various industrial applications (Agag & Takeichi, 2003).

Exploration of Chemical Reactions

The exploration of chemical reactions involving complex organic compounds leads to the discovery of novel synthetic pathways and the construction of new molecular architectures. For example, the sequential N-acylamide methylenation and enamide ring-closing metathesis have been employed to construct benzo-fused nitrogen heterocycles, illustrating the versatility of organic synthesis techniques in crafting intricate molecular structures (Bennasar et al., 2006).